molecular formula C13H7F3INO2 B8340077 4,5-Difluoro-2-[(2-fluoro-4-iodophenyl)amino]benzoic acid

4,5-Difluoro-2-[(2-fluoro-4-iodophenyl)amino]benzoic acid

Cat. No.: B8340077
M. Wt: 393.10 g/mol
InChI Key: NSHMRQWLEPIIHG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4,5-Difluoro-2-[(2-fluoro-4-iodophenyl)amino]benzoic acid is a useful research compound. Its molecular formula is C13H7F3INO2 and its molecular weight is 393.10 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C13H7F3INO2

Molecular Weight

393.10 g/mol

IUPAC Name

4,5-difluoro-2-(2-fluoro-4-iodoanilino)benzoic acid

InChI

InChI=1S/C13H7F3INO2/c14-8-4-7(13(19)20)12(5-9(8)15)18-11-2-1-6(17)3-10(11)16/h1-5,18H,(H,19,20)

InChI Key

NSHMRQWLEPIIHG-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=C(C=C1I)F)NC2=CC(=C(C=C2C(=O)O)F)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

2,4,5-Trifluorobenzoic acid (643 mg, 3.65 mmol) and 2-fluoro-4-iodoaniline (1.0 g, 4.22 mmol) were taken into acetonitrile (30 mL) followed by addition of lithium amide (290 mg, 12.7 mmol) and the mixture was heated to 60° C. under a nitrogen atmosphere for one hour. On cooling to room temperature the mixture was added to 1 N aqueous hydrochloric acid (100 mL) and the precipitate formed was collected by filtration and washed once with water then hexanes and dried in vacuo to give 4,5-difluoro-2-[(2-fluoro-4-iodophenyl)amino]benzoic acid (624 mg, 43% yield) as a tan solid. 1H-NMR (400 MHz, D6-DMSO): 13.65 (br s, 1H), 9.63 (s, 1H), 7.84 (tr, 1H), 7.71 (d, 1H), 7.52 (d, 1H), 7.32 (tr, 1H), 7.03-6.98 (dd, 1H).
Quantity
643 mg
Type
reactant
Reaction Step One
Quantity
1 g
Type
reactant
Reaction Step Two
Quantity
290 mg
Type
reactant
Reaction Step Three
Quantity
100 mL
Type
reactant
Reaction Step Four
Quantity
30 mL
Type
solvent
Reaction Step Five

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